N-(2-(dimethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)acetamide hydrochloride
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Description
N-(2-(dimethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C15H22ClN3O2S and its molecular weight is 343.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of chemical compounds related to N-(2-(dimethylamino)ethyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)acetamide hydrochloride and similar structures have been widely studied. Novel compounds have been prepared using various methods, including carbodiimide condensation catalysis, which is a convenient and fast method. These compounds are characterized by infrared (IR), proton nuclear magnetic resonance (^1H NMR), and elemental analyses, indicating a detailed understanding of their structural properties (Yu et al., 2014).
Radiosynthesis and Applications
Radiosynthesis of chemical compounds, including those structurally related to this compound, has been explored for various applications. This includes the synthesis of labeled compounds for studies on metabolism and mode of action, highlighting the relevance of these compounds in biological research (Latli & Casida, 1995).
Potential Antipsychotic Agents
Research on derivatives structurally similar to this compound has identified potential antipsychotic agents. These compounds, which do not interact with dopamine receptors unlike traditional antipsychotics, have shown promising antipsychotic-like profiles in behavioral animal tests (Wise et al., 1987).
Anti-Inflammatory and Analgesic Agents
Compounds derived from this compound have been explored for their potential as anti-inflammatory and analgesic agents. Novel derivatives have been synthesized and shown to have significant inhibitory activity on cyclooxygenase-2 (COX-2), along with notable analgesic and anti-inflammatory activities, comparing favorably with standard drugs in preclinical models (Abu‐Hashem et al., 2020).
Anthelmintic Applications
The anthelmintic spectrum of compounds in the same class as this compound has been investigated, with findings indicating high efficacy against a range of parasites in animal models. This suggests potential applications in veterinary medicine and highlights the broad spectrum of biological activities these compounds can exhibit (Wollweber et al., 1979).
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O2S.ClH/c1-5-20-12-7-6-8-13-14(12)16-15(21-13)18(11(2)19)10-9-17(3)4;/h6-8H,5,9-10H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSTXTOIQBXLFST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.